Cas no 1270508-14-9 (1-(3,5-DIFLUOROPHENYL)PROP-2-EN-1-AMINE)

• Product Name: 1-(3,5-DIFLUOROPHENYL)PROP-2-EN-1-AMINE
• CAS No: 1270508-14-9
• MF: C₉H₉F₂N
• MW: 169.171269178391
• CID: 5582775
• PubChem ID: 55283266
• Update Time: 2025-05-20

1-(3,5-DIFLUOROPHENYL)PROP-2-EN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-DIFLUOROPHENYL)PROP-2-EN-1-AMINE
• Benzenemethanamine, α-ethenyl-3,5-difluoro-
• N15388
• 1270508-14-9
• AKOS006345595

• Inchi： 1S/C9H9F2N/c1-2-9(12)6-3-7(10)5-8(11)4-6/h2-5,9H,1,12H2
• InChI Key： DHJXPHDCTMRDHF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(C=C)N)F

Computed Properties

• Exact Mass: 169.07030562g/mol
• Monoisotopic Mass: 169.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.153±0.06 g/cm3(Predicted)
• Boiling Point: 212.9±35.0 °C(Predicted)
• pka: 8.03±0.10(Predicted)

Additional information on 1-(3,5-DIFLUOROPHENYL)PROP-2-EN-1-AMINE

Research Brief on 1-(3,5-DIFLUOROPHENYL)PROP-2-EN-1-AMINE (CAS: 1270508-14-9): Recent Advances and Applications

1-(3,5-Difluorophenyl)prop-2-en-1-amine (CAS: 1270508-14-9) is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief provides an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activity, and emerging applications in drug discovery.

The compound's structural features, including the presence of a difluorophenyl group and an amine-functionalized propene moiety, make it a valuable building block for medicinal chemistry. Recent publications have demonstrated its use in the synthesis of novel inhibitors targeting protein kinases involved in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the incorporation of 1-(3,5-difluorophenyl)prop-2-en-1-amine into a series of potent and selective JAK3 inhibitors, showcasing its potential in autoimmune disorder therapeutics.

From a synthetic chemistry perspective, researchers have developed optimized routes for the production of 1-(3,5-difluorophenyl)prop-2-en-1-amine with high yield and purity. A recent Organic Process Research & Development article (2024) described a scalable, cost-effective method using palladium-catalyzed cross-coupling reactions, which significantly improves the compound's accessibility for industrial-scale applications. This advancement is particularly relevant given the growing demand for fluorinated pharmaceutical intermediates in drug development pipelines.

Biological evaluations of derivatives containing this scaffold have revealed interesting structure-activity relationships. The difluorophenyl group appears to enhance metabolic stability while maintaining favorable pharmacokinetic properties, as evidenced by in vivo studies in rodent models. Furthermore, computational modeling studies have provided insights into how this moiety interacts with various enzyme active sites, facilitating rational drug design approaches for target-specific therapeutics.

Emerging applications extend beyond traditional small-molecule drugs. Recent patent filings (2023-2024) indicate growing interest in using 1-(3,5-difluorophenyl)prop-2-en-1-amine derivatives as components of PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation technologies. Its chemical handle allows for efficient conjugation with E3 ligase ligands, opening new avenues for the development of next-generation therapeutics targeting previously "undruggable" proteins.

In conclusion, 1-(3,5-difluorophenyl)prop-2-en-1-amine (1270508-14-9) represents a promising chemical scaffold with diverse applications in medicinal chemistry and drug discovery. Ongoing research continues to uncover new therapeutic possibilities for this compound, particularly in areas of kinase inhibition and targeted protein degradation. Future directions may include exploration of its use in antibody-drug conjugates and other advanced therapeutic modalities, further expanding its utility in the pharmaceutical industry.